Cas no 921795-03-1 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(thiophen-2-yl)acetamide
• CAS No: 921795-03-1
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 6295260
• PubChem ID: 40886842
• Update Time: 2025-10-21

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(thiophen-2-yl)acetamide
• F2261-0355
• 921795-03-1
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-2-thiophen-2-ylacetamide
• AKOS024632831
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C20H24N2O3S/c1-4-9-22-16-8-7-14(21-18(23)12-15-6-5-10-26-15)11-17(16)25-13-20(2,3)19(22)24/h5-8,10-11H,4,9,12-13H2,1-3H3,(H,21,23)
• InChI Key： BMCJSNUIXUOXEH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NC1C=CC2=C(C=1)OCC(C)(C)C(N2CCC)=O)=O

Computed Properties

• Exact Mass: 372.15076381g/mol
• Monoisotopic Mass: 372.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 86.9Ų

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(thiophen-2-yl)acetamide

Introduction to N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(thiophen-2-yl)acetamide (CAS No. 921795-03-1)

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(thiophen-2-yl)acetamide, identified by its CAS number 921795-03-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule exhibits a complex structural framework that combines elements from two distinct heterocyclic systems: the benzoxazepine and thiophene moieties. The benzoxazepine core is known for its potential biological activities, while the thiophene ring contributes additional pharmacophoric features that may enhance binding affinity and selectivity.

The synthesis of this compound involves a multi-step process that requires careful consideration of reaction conditions and intermediates. The benzoxazepine scaffold is typically constructed through cyclization reactions involving appropriate precursors, while the thiophene component can be introduced via functionalization reactions such as sulfonylation or coupling techniques. The presence of the 3,3-dimethyl and 5-propyl substituents on the benzoxazepine ring further diversifies its chemical profile, potentially influencing its metabolic stability and pharmacokinetic properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Benzoxazepines have been explored as scaffolds for various pharmacological targets, including central nervous system (CNS) disorders and inflammatory conditions. The incorporation of a thiophene moiety into these structures has shown promise in enhancing drug-like properties such as solubility and bioavailability. Specifically, the combination of these two heterocycles in N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(thiophen-2-yl)acetamide may confer unique interactions with biological targets.

The acetamide functional group at the C-terminal position of the molecule introduces a polar moiety that can influence both solubility and interactions with biological receptors. This group is commonly found in active pharmaceutical ingredients (APIs) due to its ability to enhance binding affinity and metabolic stability. The specific arrangement of atoms in this compound may contribute to its potential as a lead compound for further medicinal chemistry optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with high accuracy. Molecular docking studies on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(thiophen-2-yl)acetamide have suggested potential interactions with enzymes and receptors involved in disease pathways. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation.

In vitro pharmacological assays have been conducted to evaluate the biological activity of this compound. Initial studies indicate that it may exhibit inhibitory effects on certain enzymes associated with inflammation and pain modulation. The presence of both benzoxazepine and thiophene moieties suggests that this molecule could interact with multiple targets simultaneously, potentially leading to synergistic therapeutic effects.

The synthesis and characterization of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yli)l)-2-(thiophen-²_{-yl)acetamide}